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The indole nucleus represents a cornerstone in medicinal chemistry, recognized as a

"privileged scaffold" due to its presence in a vast array of natural products and synthetic
pharmaceuticals.[1][2] Its unique heterocyclic structure allows it to interact with a multitude of
biological targets, leading to a wide spectrum of therapeutic activities. Indole derivatives have
demonstrated significant efficacy as anticancer, anti-inflammatory, antimicrobial, and antiviral
agents.[1][3] Within this versatile class, 2-Methyl-1H-indole-4-carboxylic acid stands out as a
key building block for the synthesis of novel therapeutic agents.[4][5]

This guide provides a comprehensive overview of 2-Methyl-1H-indole-4-carboxylic acid and its
salts, focusing on its synthesis, characterization, and profound implications in drug discovery.
The formation of salts is a critical strategy in pharmaceutical development to enhance
properties such as solubility, stability, and bioavailability, which are often challenging for parent
carboxylic acid compounds.[6]

Physicochemical Properties and Synthesis

2-Methyl-1H-indole-4-carboxylic acid is a solid, off-white to yellowish crystalline compound.[7]
[8] Its fundamental properties are summarized below.
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ion: Physicochemical :

Property Value Source
Molecular Formula C10H9NO2 [7]
Molecular Weight 175.18 g/mol [7119]
CAS Number 34058-50-9 [7][10]
Appearance Solid [7]
Purity Typically = 95-98% [51[7]

Synthesis of the Core Scaffold

The synthesis of substituted indoles is a well-established field in organic chemistry. Modern
methods often employ palladium-catalyzed intramolecular cyclization, which offers high yields
and regioselectivity.[2] A general and efficient approach for creating 2-methyl-1H-indole-
carboxylate derivatives involves the microwave-assisted cyclization of N-aryl enamines, which
can be subsequently hydrolyzed to the target carboxylic acid.[2][11]

The logical workflow for synthesis is outlined below.
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Caption: General workflow for the synthesis of 2-Methyl-1H-indole-4-carboxylic acid.

Formation of Salts
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The conversion of the carboxylic acid to a salt is a fundamental step to improve its
pharmaceutical properties. The process involves a straightforward acid-base reaction with a
pharmaceutically acceptable base (e.g., sodium hydroxide, potassium hydroxide, calcium
hydroxide, or various amines) in a suitable solvent. The choice of the counter-ion is critical as it
directly influences the salt's solubility, dissolution rate, hygroscopicity, and stability.

Characterization and Structural Analysis

The unambiguous identification and characterization of 2-Methyl-1H-indole-4-carboxylic acid
and its salts are crucial for regulatory approval and ensuring product quality. A combination of
spectroscopic and crystallographic techniques is employed.

Spectroscopic Characterization

Spectroscopic methods provide detailed information about the molecular structure. While a
complete public dataset for the specific target molecule is not readily available, data from
closely related isomers and derivatives allow for an accurate prediction of its spectral
characteristics.[2][12]

'H NMR (Proton Nuclear Magnetic Resonance): Provides information on the number and
environment of hydrogen atoms. Key expected signals include a singlet for the methyl group
(CHs) at the 2-position, distinct aromatic protons on the indole ring, and a broad singlet for
the carboxylic acid proton.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): Identifies the different carbon
environments in the molecule, including the characteristic signal for the carbonyl carbon of
the carboxylic acid.[2]

e Infrared (IR) Spectroscopy: Detects the presence of key functional groups. Expected peaks
include a broad O-H stretch for the carboxylic acid, an N-H stretch from the indole ring, and a
strong C=0 stretch from the carbonyl group.[12]

o Mass Spectrometry (MS): Determines the molecular weight of the compound and provides
information about its fragmentation pattern, confirming the molecular formula.[2]

Data Presentation: Predicted Spectroscopic Data
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Technique Expected Key Signals/Peaks

~2.5 ppm (s, 3H, -CHs); 6.5-8.0 ppm (m, Ar-H);

1H NMR ~10-12 ppm (br s, 1H, -COOH); ~8.5 ppm (br s,
1H, -NH)
~14 ppm (-CHs); 100-140 ppm (Ar-C); ~170
15C NMR ppm (-CHs) ppm (Ar-C)
ppm (C=0)
R ( )y ~3300-3400 (N-H stretch); ~2500-3300 (broad
cm-
O-H stretch); ~1680-1710 (C=0 stretch)
MS (ESI) [M+H]* or [M-H]~ corresponding to C1oHsNO2

Crystallographic Analysis

Single-crystal X-ray diffraction is the gold standard for determining the precise three-
dimensional arrangement of atoms in a solid-state salt. This analysis reveals critical information
about bond lengths, bond angles, and intermolecular interactions, such as hydrogen bonding.
[13][14] The crystal structure of indole derivatives often reveals herringbone packing or sheet-
like structures held together by N-H---O and O-H::-O hydrogen bonds, which dictate the
material's physical properties.[13][15]

Therapeutic Applications and Mechanisms of Action

The indole-4-carboxylic acid scaffold is a versatile precursor for designing molecules with a
wide range of therapeutic applications.[4][16] Its derivatives have shown promise in several key
areas of drug development.

» Anti-inflammatory Activity: Indole derivatives can modulate key inflammatory pathways, such
as the NF-kB and COX-2 pathways.[1] Indomethacin, a well-known nonsteroidal anti-
inflammatory drug (NSAID), features an indole core.[1]

e Anticancer Potential: Many indole-based compounds exhibit potent anticancer activity by
inhibiting tubulin polymerization, which disrupts microtubule formation and halts cell division
in cancer cells.[1]
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 Antiviral Activity: The indole nucleus is a key component in several antiviral drugs. Notably,
derivatives of indole-2-carboxylic acid have been identified as potent inhibitors of the HIV-1
integrase enzyme, which is crucial for viral replication.[17][18] The carboxylic acid moiety
often plays a critical role by chelating with essential metal ions (e.g., Mg?*) in the enzyme's
active site.[17][18]

o CNS Disorders: The structural similarity of the indole ring to neurotransmitters like serotonin
makes it a valuable scaffold for developing drugs targeting neurological disorders, such as
histamine H3 antagonists.[16]

Visualization: Targeting the NF-kB Inflammatory
Pathway

Many inflammatory diseases are driven by the over-activation of the NF-kB (nuclear factor
kappa-light-chain-enhancer of activated B cells) signaling pathway. Indole derivatives have
been shown to inhibit this pathway.

Caption: Inhibition of the NF-kB signaling pathway by indole derivatives.

Experimental Protocols: A Self-Validating System

Scientific integrity requires that protocols are robust and self-validating. Below are detailed
methodologies for synthesis and characterization.

Protocol 1: Microwave-Assisted Synthesis of Methyl 2-
Methyl-1H-indole-4-carboxylate

This protocol is adapted from established methods for similar indole derivatives.[2][11]

Rationale: Microwave-assisted synthesis provides rapid heating, leading to significantly
reduced reaction times and often improved yields compared to conventional heating methods.
[2] The use of a palladium catalyst facilitates the key C-H activation and C-C bond formation
required for indole ring closure.

Step-by-Step Methodology:
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Enamine Formation: In a round-bottom flask, combine methyl 3-aminobenzoate (1
equivalent) and methyl acetoacetate (1.1 equivalents). Add a catalytic amount of acetic acid
(e.g., 2-3 drops). Stir the mixture at room temperature for 12-16 hours. The progress can be
monitored by Thin Layer Chromatography (TLC).

Reaction Setup: To a specialized microwave reaction vial, add the crude enamine from Step
1 (0.2 mmol), Palladium(ll) acetate (Pd(OAc)2, 5 mol%), Copper(ll) acetate (Cu(OAc)z, 1.2
equivalents), and potassium carbonate (K2COs, 2.5 equivalents).

Microwave Irradiation: Add 2 mL of anhydrous N,N-Dimethylformamide (DMF). Seal the vial
and place it in the microwave reactor. Irradiate the mixture at a constant temperature of 60-
80°C for 20-40 minutes.

Work-up: After cooling, dilute the reaction mixture with ethyl acetate and filter through a pad
of Celite to remove the catalysts and salts.

Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous
sodium sulfate (Na2S0a), filter, and concentrate under reduced pressure.

Validation: Purify the crude product via flash column chromatography on silica gel. The
structure of the resulting methyl 2-methyl-1H-indole-4-carboxylate should be confirmed using
'H NMR, 8C NMR, and mass spectrometry. The obtained spectra must match the expected
values for the target compound.

Protocol 2: Spectroscopic Confirmation via *H NMR

Rationale: *H NMR is a powerful, non-destructive technique that provides a "fingerprint" of the
molecule's structure. The chemical shift, integration, and multiplicity of each peak must align
with the proposed structure for validation.

Step-by-Step Methodology:

o Sample Preparation: Dissolve 5-10 mg of the purified product from Protocol 1 in
approximately 0.7 mL of a deuterated solvent (e.g., CDCls or DMSO-ds) in a clean NMR
tube.

» Data Acquisition: Acquire the *H NMR spectrum on a spectrometer (e.g., 300 or 500 MHz).
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o Data Analysis & Validation:

o Chemical Shift: Confirm the presence of a singlet around & 2.5 ppm corresponding to the
C2-methyl group. Identify the signals for the aromatic protons in the & 7.0-8.0 ppm region.
Verify the singlet for the methyl ester at ~& 3.9 ppm and the indole N-H proton (if visible) at
0 > 8.0 ppm.

o Integration: Ensure the relative area under each peak corresponds to the number of
protons (e.g., the methyl singlet integrates to 3H, the aromatic protons to 3H total, the
ester methyl to 3H).

o Multiplicity: Analyze the splitting patterns of the aromatic protons to confirm their positions
and coupling with neighboring protons. A validated structure will have all three parameters
in complete agreement with theoretical predictions.

Conclusion

2-Methyl-1H-indole-4-carboxylic acid and its salts are compounds of significant interest to the
pharmaceutical industry. The indole core provides a versatile platform for interacting with a
wide array of biological targets, leading to potential therapies for inflammatory diseases,
cancer, and viral infections. The strategic synthesis of this scaffold, coupled with the
pharmaceutical advantages conferred by salt formation, makes it a valuable building block in
the design of next-generation drugs. The robust analytical methods outlined herein provide the
necessary framework for the reliable characterization and validation of these promising
molecules, ensuring scientific integrity from the bench to clinical development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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